6-[2-(3,5-Dimethylanilino)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-[2-(3,5-dimethylanilino)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H26N6O2/c1-12-9-13(2)11-16(10-12)22-7-8-26-14(3)15(4)27-17-18(23-20(26)27)24(5)21(29)25(6)19(17)28/h9-11,22H,7-8H2,1-6H3
• InChI Key: SNEKLAYJETWZPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NCCN2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)C)C)C)C
• Molecular Formula: C21H26N6O2
• Molecular Weight: 394.5 g/mol

Description

6-[2-(3,5-Dimethylanilino)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H26N6O2 and its molecular weight is 394.479. The purity is usually 95%.
BenchChem offers high-quality 6-[2-(3,5-Dimethylanilino)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-[2-(3,5-Dimethylanilino)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

One study detailed the synthesis of derivatives related to the chemical structure , focusing on their antiviral and antihypertensive activities. This research demonstrates the potential medical applications of such compounds, particularly in addressing specific health conditions (Nilov et al., 1995).

Precursors for Purine Analogs

Another study elaborated on the synthesis of disubstituted 1-benzylimidazoles as important precursors for purine analogs, indicating the role of these compounds in the development of new therapeutic agents (Alves, Proença, & Booth, 1994).

Cytotoxic Activity

Research on carboxamide derivatives of benzo[b][1,6]naphthyridines, sharing a similar focus on chemical synthesis, evaluated their cytotoxic activity against various cancer cell lines. This underscores the potential of such compounds in the development of anticancer therapies (Deady et al., 2003).

Novel Synthetic Approaches

The synthesis of 9-hydroxyalkyl-substituted purines from related compounds was explored in another study, demonstrating novel synthetic approaches that could be applicable to a wide range of chemical entities for medicinal chemistry applications (Booth, Dias, & Proença, 1992).